Cas no 1445385-02-3 (Lumicitabine)
Lumicitabine structure
Product Name:Lumicitabine
CAS No:1445385-02-3
MF:C18H25ClFN3O6
MW:433.8590
MDL:MFCD28902238
CID:2359784
PubChem ID:89658382
Update Time:2024-11-04
Lumicitabine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloromethyl-2-deoxy-3,5-di-O-isobutyryl-2-fluorocytidine
- ALS 008176
- ALS-008176
- ALS8176
- ALS-8176
- Lumicitabine
- BNW5PQ52G1
- Lumicitabine [USAN]
- 4'-Chloromethyl-2'-deoxy-3',5'-di-o-isobutyryl-2'-fluorocytidine
- DB14808
- SB19168
- Q27274772
- Cytidine, 4'-C-(chloromethyl)-2'-deoxy-2'-fluoro-, 3',5'-bis(2-methylpropanoate)
- 4'-C-(Chloromethyl)-2'-deoxy-2'-fluoro-cytidine 3',5'-Bis(2-methylpropanoate)
- AC-30919
- DA-70734
- (2R,3R,4R,5R)-5-(4-Amino-2-oxopyrimidin-1(2H)-yl)-2-(chloromethyl)-4-fluoro-2-((isobutyryloxy)methyl)tetrahydrofuran-3-yl Isobutyrate
- EN300-22129548
- [(2R,3R,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-2-(chloromethyl)-4-fluoro-3-(2-methylpropanoyloxy)oxolan-2-yl]methyl 2-methylpropanoate
- HY-12983A
- MS-27760
- [(2R,3R,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-2-(chloromethyl)-4-fluoro-3-[(2-methylpropanoyl)oxy]oxolan-2-yl]methyl 2-methylpropanoate
- CS-5699
- LUMICITABINE [INN]
- SCHEMBL15070623
- CHEMBL3417258
- lumicitabina
- LUMICITABINE [WHO-DD]
- Lumicitabine (USAN)
- ((2R,3R,4R,5R)-5-(4-amino-2-oxo-1,2-dihydropyrimidin-1-yl)-2-(chloromethyl)-4-fluoro-3-((2-methylpropanoyl)oxy)oxolan-2-yl)methyl 2-methylpropanoate
- 1445385-02-3
- UNII-BNW5PQ52G1
- lumicitabinum
- DTXSID801028057
-
- MDL: MFCD28902238
- Inchi: 1S/C18H25ClFN3O6/c1-9(2)15(24)27-8-18(7-19)13(28-16(25)10(3)4)12(20)14(29-18)23-6-5-11(21)22-17(23)26/h5-6,9-10,12-14H,7-8H2,1-4H3,(H2,21,22,26)/t12-,13+,14-,18-/m1/s1
- InChI Key: MJVKYGMNSQJLIN-KYZVSKTDSA-N
- SMILES: ClC([H])([H])[C@@]1(C([H])([H])OC(C([H])(C([H])([H])[H])C([H])([H])[H])=O)[C@]([H])([C@]([H])([C@]([H])(N2C(N=C(C([H])=C2[H])N([H])[H])=O)O1)F)OC(C([H])(C([H])([H])[H])C([H])([H])[H])=O
Computed Properties
- Exact Mass: 433.1415914g/mol
- Monoisotopic Mass: 433.1415914g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 9
- Complexity: 728
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 121
- XLogP3: 1.5
Lumicitabine Security Information
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Lumicitabine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DC23144-100 mg |
ALS-8176 |
1445385-02-3 | >98% | 100mg |
$800.0 | 2022-02-28 | |
| DC Chemicals | DC23144-250 mg |
ALS-8176 |
1445385-02-3 | >98% | 250mg |
$1600.0 | 2022-02-28 | |
| DC Chemicals | DC23144-1 g |
ALS-8176 |
1445385-02-3 | >98% | 1g |
$3200.0 | 2022-02-28 | |
| MedChemExpress | HY-12983A-10mM*1mLinDMSO |
Lumicitabine |
1445385-02-3 | 99.78% | 10mM*1mLinDMSO |
¥3341 | 2022-05-30 | |
| MedChemExpress | HY-12983A-1mg |
Lumicitabine |
1445385-02-3 | 99.78% | 1mg |
¥1500 | 2024-04-20 | |
| MedChemExpress | HY-12983A-5mg |
Lumicitabine |
1445385-02-3 | 99.78% | 5mg |
¥3500 | 2024-04-20 | |
| MedChemExpress | HY-12983A-10mg |
Lumicitabine |
1445385-02-3 | 99.78% | 10mg |
¥5000 | 2024-04-20 | |
| MedChemExpress | HY-12983A-50mg |
Lumicitabine |
1445385-02-3 | 99.78% | 50mg |
¥15000 | 2023-08-31 | |
| MedChemExpress | HY-12983A-100mg |
Lumicitabine |
1445385-02-3 | 99.78% | 100mg |
¥21000 | 2023-08-31 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A51210-10mg |
4-chloromethyl-2-deoxy-3,5-di-O-isobutyryl-2-fluorocytidine |
1445385-02-3 | 98% | 10mg |
¥8122.0 | 2023-09-08 |
Lumicitabine Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
1445385-02-3 (Lumicitabine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk